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Compound of Interest

Compound Name: Methyl 4,4,4-trichlorobutanoate

Cat. No.: B174474 Get Quote

Methyl 4,4,4-trichlorobutanoate is a chlorinated organic ester. While comprehensive

experimental data for this specific compound is not readily available in the literature, its

chemical structure allows for the estimation of certain physicochemical properties and potential

hazards.

Table 1: Physicochemical Properties of Methyl 4,4,4-Trichlorobutanoate
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Property Value Source

Molecular Formula C₅H₇Cl₃O₂ PubChem[1]

Molecular Weight 205.46 g/mol PubChem[1]

CAS Number 19376-57-9 PubChem[1]

Appearance
Colorless to pale yellow liquid

(inferred)

Inferred from similar

compounds[2][3]

Odor Mild, ester-like (inferred)
Inferred from similar

compounds[2]

Solubility

Slightly soluble in water;

soluble in organic solvents

(inferred)

Inferred from similar

compounds[2][3]

Boiling Point Estimated to be high
Inferred from similar

compounds[2][3][4]

Flash Point Likely combustible
Inferred from similar

compounds[2][4]

Section 2: Hazard Identification and Risk
Assessment
Due to the lack of a specific Safety Data Sheet (SDS) for methyl 4,4,4-trichlorobutanoate, a

thorough risk assessment must be conducted based on its chemical structure and data from

analogous compounds. The presence of the trichloromethyl group suggests potential for

toxicity similar to other trichlorinated organic compounds.

Potential Health Hazards:

Toxicity: Trichlorinated organic compounds, such as trichlorobenzenes and trichloroethylene,

are known to exhibit toxicity to the liver, kidneys, and central nervous system.[5][6][7]

Ingestion of trichloroethylene can cause a burning sensation, nausea, and vomiting.[7]

Irritation: Similar chlorinated compounds are known skin and eye irritants.[2][3] Prolonged

skin contact may lead to dermatitis. Direct contact with the eyes can cause serious irritation.
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Inhalation: Vapors may cause respiratory tract irritation.[3] Inhalation of high concentrations

of similar compounds can lead to central nervous system depression, with symptoms

including headache, dizziness, and drowsiness.[7]

Environmental Hazards:

Chlorinated organic substances are often persistent in the environment and can be harmful

to aquatic life.[8] They are generally not readily biodegradable.[8]

Section 3: Safe Handling and Storage
Given the potential hazards, stringent safety protocols must be implemented when handling

methyl 4,4,4-trichlorobutanoate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A chemically resistant lab coat, long pants, and closed-toe shoes must be

worn.

Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) are required. Gloves should be

inspected before use and changed frequently.

Respiratory Protection: All handling of the compound should be performed in a certified

chemical fume hood. If there is a risk of inhalation exposure outside of a fume hood, a

respirator with an appropriate organic vapor cartridge should be used.

Engineering Controls
Ventilation: Work with methyl 4,4,4-trichlorobutanoate must be conducted in a well-

ventilated laboratory, with all manipulations of the neat compound performed inside a

chemical fume hood.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible.[9]
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Storage
Proper storage is crucial to maintain the stability of the compound and prevent accidents.

Container: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and

moisture. Contact with water should be minimized to prevent potential hydrolysis, which can

form corrosive byproducts.[10]

Segregation: Store separately from flammable and reactive materials.

Section 4: Emergency Procedures
Spills
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Minor Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Decontaminate the area with soap and water.

Major Spills (outside a fume hood):

Evacuate the area immediately.[9]

Alert others and activate the fire alarm if necessary.

Contact the institution's emergency response team.
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Do not attempt to clean up a large spill without proper training and equipment.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[9][11] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[9][11] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air.[11] If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water.[11] Seek immediate medical

attention.

Section 5: Disposal
The disposal of methyl 4,4,4-trichlorobutanoate and its contaminated waste must be handled

in accordance with local, state, and federal regulations for hazardous waste.

Waste Characterization: All waste containing this compound must be treated as hazardous

chemical waste.

Disposal Method: Incineration is the preferred method for the disposal of chlorinated organic

compounds.[12][13] This process should be carried out in a licensed facility equipped with

scrubbers to neutralize acidic combustion byproducts like hydrogen chloride.[12]

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams unless compatibility is confirmed.

Visualizations
Experimental Workflow: Safe Handling of Methyl 4,4,4-Trichlorobutanoate
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Workflow for Safe Handling
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Caption: A stepwise workflow for the safe handling of methyl 4,4,4-trichlorobutanoate.
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Logical Relationship: Hazard Mitigation Strategy
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Caption: A diagram illustrating the multi-layered approach to mitigating hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b174474#methyl-4-4-4-trichlorobutanoate-safety-
handling-and-disposal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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